Cas no 779349-89-2 (1,3-Benzenedicarboxylicacid, 4-(methylamino)-)
779349-89-2 structure
Product Name:1,3-Benzenedicarboxylicacid, 4-(methylamino)-
CAS No:779349-89-2
MF:C9H9NO4
MW:195.172062635422
CID:553500
PubChem ID:18683254
Update Time:2025-04-19
1,3-Benzenedicarboxylicacid, 4-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxylicacid, 4-(methylamino)-
- Isophthalicacid, 4-(methylamino)- (2CI)
- 4-(methylamino)benzene-1,3-dicarboxylic acid
- Isophthalic acid, 4-(methylamino)-
- 779349-89-2
- DTXSID40595566
- SCHEMBL17938282
- AKOS002677262
-
- Inchi: 1S/C9H9NO4/c1-10-7-3-2-5(8(11)12)4-6(7)9(13)14/h2-4,10H,1H3,(H,11,12)(H,13,14)
- InChI Key: UWMMOZYVUBABMV-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C(=O)O)C=CC=1NC)=O
Computed Properties
- Exact Mass: 195.05315777g/mol
- Monoisotopic Mass: 195.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 86.6Ų
1,3-Benzenedicarboxylicacid, 4-(methylamino)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
779349-89-2 (1,3-Benzenedicarboxylicacid, 4-(methylamino)-) Related Products
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